Cas no 749897-01-6 (4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid)

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid structure
749897-01-6 structure
Product name:4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
CAS No:749897-01-6
MF:C15H11ClF3NO4S
MW:393.765352487564
CID:3107301
PubChem ID:3403386

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[({[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic acid
    • 4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
    • 749897-01-6
    • G21480
    • CS-0345299
    • 4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
    • 4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
    • AKOS034369832
    • 4-[[[2-chloro-5-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzoic Acid
    • 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
    • EN300-10324
    • SR-01000053214-1
    • 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoicacid
    • Z45512199
    • SR-01000053214
    • Inchi: InChI=1S/C15H11ClF3NO4S/c16-12-6-5-11(15(17,18)19)7-13(12)25(23,24)20-8-9-1-3-10(4-2-9)14(21)22/h1-7,20H,8H2,(H,21,22)
    • InChI Key: WQKYISBKIBZLOH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 393.0049412Da
  • Monoisotopic Mass: 393.0049412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 91.9Ų

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10324-2.5g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
2.5g
$614.0 2023-10-28
Enamine
EN300-10324-0.5g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
0.5g
$218.0 2023-10-28
1PlusChem
1P019K9P-100mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
100mg
$160.00 2024-04-21
Aaron
AR019KI1-250mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
250mg
$185.00 2025-02-14
Aaron
AR019KI1-10g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
10g
$1876.00 2023-12-15
1PlusChem
1P019K9P-250mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
250mg
$200.00 2024-04-21
1PlusChem
1P019K9P-5g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
5g
$1185.00 2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1415969-2.5g
4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
749897-01-6 95%
2.5g
¥11052.00 2024-04-30
Enamine
EN300-10324-1g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
1g
$314.0 2023-10-28
Aaron
AR019KI1-1g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
1g
$457.00 2025-02-14

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